Cas no 1178057-79-8 (2-fluoro-6-(1H-pyrazol-1-yl)aniline)

• Product Name: 2-fluoro-6-(1H-pyrazol-1-yl)aniline
• CAS No: 1178057-79-8
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 4575294
• Update Time: 2025-06-08

2-fluoro-6-(1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1H-pyrazol-1-yl)aniline
• Benzenamine, 2-fluoro-6-(1H-pyrazol-1-yl)-

• Inchi： 1S/C9H8FN3/c10-7-3-1-4-8(9(7)11)13-6-2-5-12-13/h1-6H,11H2
• InChI Key： WCPOPFRDQOQINR-UHFFFAOYSA-N
• SMILES： C1(N)=C(N2C=CC=N2)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-fluoro-6-(1H-pyrazol-1-yl)aniline

Comprehensive Overview of 2-fluoro-6-(1H-pyrazol-1-yl)aniline (CAS No. 1178057-79-8)

2-fluoro-6-(1H-pyrazol-1-yl)aniline (CAS No. 1178057-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a fluoro-substituted aniline core coupled with a pyrazole moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of 2-fluoro-6-(1H-pyrazol-1-yl)aniline includes a fluorine atom at the 2-position and a pyrazole ring at the 6-position of the aniline backbone. This configuration enhances its reactivity and binding affinity, which is critical for designing small-molecule inhibitors and ligands. Recent studies highlight its role in modulating enzyme activity and receptor interactions, addressing common search queries like "how does fluorine affect drug metabolism?" and "what are the benefits of pyrazole in agrochemicals?"

In the context of green chemistry, 2-fluoro-6-(1H-pyrazol-1-yl)aniline is being explored for its potential to reduce environmental impact. Its high selectivity and low toxicity profile make it a candidate for eco-friendly pesticides and biodegradable materials. This aligns with growing consumer demand for sustainable chemical solutions, a topic frequently searched in academic and industrial forums.

From a synthetic perspective, the compound’s CAS No. 1178057-79-8 serves as a key identifier for researchers sourcing high-purity reagents. Laboratories prioritize its use in cross-coupling reactions and heterocyclic synthesis, often referencing questions such as "best practices for handling fluorinated anilines" or "pyrazole functionalization techniques." Its stability under various conditions also makes it suitable for high-throughput screening platforms.

Emerging applications of 2-fluoro-6-(1H-pyrazol-1-yl)aniline include its integration into OLED materials and photovoltaic devices, leveraging its electron-withdrawing properties. This connects to trending searches like "organic electronics" and "fluorine in energy storage," highlighting its multidisciplinary relevance. As innovation accelerates, this compound is poised to play a pivotal role in advancing next-generation technologies.

In summary, 2-fluoro-6-(1H-pyrazol-1-yl)aniline (CAS No. 1178057-79-8) exemplifies the intersection of chemical innovation and practical utility. Its adaptability across pharmaceuticals, agrochemicals, and materials science ensures continued interest, while its alignment with sustainability goals and cutting-edge research positions it as a compound of enduring significance.